Cas no 1261924-40-6 (3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid)

3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid is a versatile aromatic carboxylic acid derivative featuring both methoxycarbonyl and methoxy functional groups. Its bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceutical and materials chemistry. The compound’s stability under standard conditions and well-defined reactivity profile enhance its utility in coupling reactions, esterifications, and other transformations. Its methoxy and carboxyl groups offer distinct sites for further functionalization, enabling precise modifications for targeted applications. This compound is particularly useful in the development of fine chemicals and active pharmaceutical ingredients (APIs), where controlled reactivity and purity are critical.

3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid structure

1261924-40-6 structure

Product Name:3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid

CAS No:1261924-40-6

MF:C₁₆H₁₄O₅

MW:286.279365062714

MDL:MFCD18321208

CID:2763817

PubChem ID:53227098

Update Time:2025-11-01

3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 1261924-40-6
- 3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
- 3-(3-METHOXYCARBONYLPHENYL)-5-METHOXYBENZOIC ACID
- 5-Methoxy-3'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
- DTXSID80690685
- MFCD18321208
- 3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid
- MDL： MFCD18321208
- Inchi： 1S/C16H14O5/c1-20-14-8-12(7-13(9-14)15(17)18)10-4-3-5-11(6-10)16(19)21-2/h3-9H,1-2H3,(H,17,18)
- InChI Key： OLCKSUXKLHGFPX-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 286.08412354Da
Monoisotopic Mass: 286.08412354Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 381
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 72.8Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328426-5 g	3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%; .	1261924-40-6	95%	5g	€1159.00	2023-04-26
abcr	AB328426-5g	3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%; .	1261924-40-6	95%	5g	€1159.00	2024-06-08